Cas no 24402-95-7 (1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione)
24402-95-7 structure
Product Name:1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
CAS No:24402-95-7
MF:C15H12O2
MW:224.254584312439
CID:913076
PubChem ID:265798
Update Time:2025-04-19
1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
- 1,4,4a,9a-tetrahidro-1,4-metanoantraquinona
- 1,4,4a,9a-Tetrahydro-1,4-methano-anthracen-9,10-dion
- 1,4,4a,9a-tetrahydro-1,4-methano-anthracene-9,10-dione
- 1.4-Methylen-1.4.11.12-tetrahydro-anthrachinon
- 9,10-Dioxo-1,4,4a,9,9a,10-hexahydro-1,4-methano-anthracen
- 24402-95-7
- NSC-102301
- DTXSID30295487
- NSC102301
- NCIOpen2_006996
- AKOS024321901
- RCL T196665
- MVIKHPHEDJNFFN-UHFFFAOYSA-N
- SCHEMBL8710604
-
- Inchi: 1S/C15H12O2/c16-14-10-3-1-2-4-11(10)15(17)13-9-6-5-8(7-9)12(13)14/h1-6,8-9,12-13H,7H2
- InChI Key: MVIKHPHEDJNFFN-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C3C=CC(C3)C21)=O
Computed Properties
- Exact Mass: 224.08400
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14000
- LogP: 2.50390
1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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